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Compound of Interest

Compound Name: 5-Nitro-m-xylene-alpha,alpha’-diol

Cat. No.: B1330767

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the disposal of 5-
Nitro-m-xylene-alpha,alpha’-diol, a compound utilized in the fabrication of chemical sensors
for detecting explosives like 2,4,6-trinitrotoluene.[1] Adherence to these procedures is critical
for minimizing risks and maintaining a safe research environment.

Essential Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be familiar with the inherent hazards
and necessary safety precautions associated with 5-Nitro-m-xylene-alpha,alpha’-diol. This
compound is a combustible solid and requires careful handling to prevent accidents.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles are mandatory to prevent eye contact.
o Hand Protection: Wear protective gloves.

» Skin and Body Protection: Protective clothing should be worn. In case of skin contact,
immediately wash the affected area with soap and plenty of water.

» Respiratory Protection: If there is a risk of inhaling dust, a respirator should be used.

First Aid Measures:
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 Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, seek medical
attention.

o Skin Contact: Wash off immediately with soap and copious amounts of water.
» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

 Ingestion: If swallowed by a conscious person, wash out their mouth with water and call a
physician.

Storage:
e Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed.

Quantitative Data

The following table summarizes the key quantitative data for 5-Nitro-m-xylene-alpha,alpha’-
diol.

Property Value

CAS Number 71176-55-1
Molecular Formula C8HINO4
Molecular Weight 183.16 g/mol [1]
Melting Point 94-96 °C (lit.)
Form Solid

Assay 96%

Step-by-Step Disposal Protocol

The proper disposal of 5-Nitro-m-xylene-alpha,alpha’-diol must be conducted in accordance
with institutional guidelines and local regulations. The primary method of disposal is to send the
chemical to an approved waste disposal plant.
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Experimental Protocol for Disposal:
e Segregation and Collection:

o Carefully sweep up the solid 5-Nitro-m-xylene-alpha,alpha’-diol, avoiding the creation of
dust.

o Place the collected material into a suitable, clearly labeled, and closed container for
disposal.

e Waste Container Labeling:

o Label the waste container with the full chemical name: "5-Nitro-m-xylene-alpha,alpha’-
diol".

o Include the appropriate hazard symbols (e.g., combustible solid).
e Temporary Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated area, away
from incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Provide the contractor with the Safety Data Sheet (SDS) for 5-Nitro-m-xylene-
alpha,alpha’-diol.

e Documentation:
o Maintain a record of the amount of waste generated and the date of disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 5-Nitro-m-
xylene-alpha,alpha’-diol.
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Caption: Disposal workflow for 5-Nitro-m-xylene-alpha,alpha'-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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